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Compound of Interest

Compound Name: Leptin (116-130)

Cat. No.: B12418393 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of Leptin (116-
130) peptide.

Frequently Asked Questions (FAQs)
Q1: What is Leptin (116-130) peptide?

A1: Leptin (116-130) is a synthetic peptide fragment derived from the full-length mouse leptin

protein.[1][2] It corresponds to amino acid residues 116-130 of the native hormone.[3][4] This

fragment has been shown to mimic some of the biological effects of leptin, including the

regulation of appetite, body weight, and metabolism.[2][5]

Q2: What is the purity of the synthetic Leptin (116-130) peptide?

A2: The purity of commercially available Leptin (116-130) peptide is typically high, often

exceeding 95%.[2]

Q3: What is the molecular weight of Leptin (116-130) peptide?

A3: The molecular weight of the mouse Leptin (116-130) amide is approximately 1560.71

g/mol .[2]

Q4: What is the significance of the TFA salt form of the peptide?
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A4: Trifluoroacetic acid (TFA) is often used in the purification of synthetic peptides.[2] The

presence of TFA as a counterion can affect the net weight of the peptide sample and may

enhance its solubility in aqueous solutions.[2] For most standard in vitro assays, residual TFA

levels are unlikely to cause interference.[2]
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Issue Possible Cause Recommended Solution

Peptide will not dissolve
The peptide has low solubility

in the chosen solvent.

Leptin (116-130) is generally

soluble in aqueous solutions.

[1] If you encounter solubility

issues, consider using sterile,

oxygen-free water or a buffer

such as Tris or phosphate at

pH 7. Sonication (3 cycles of

10 seconds, with cooling on

ice in between) can aid

dissolution.[6] For highly

hydrophobic peptides,

dissolving in a small amount of

an organic solvent like DMSO

first, followed by dilution with

your aqueous buffer, may be

necessary.[6]

Loss of peptide activity
Improper storage or handling

leading to degradation.

Lyophilized peptide should be

stored at or below -20°C.[2]

Once reconstituted, it is

recommended to aliquot the

solution and store it at -80°C to

avoid repeated freeze-thaw

cycles.[7] Peptides containing

cysteine, like Leptin (116-130),

are susceptible to oxidation.

Inconsistent experimental

results

Inaccurate peptide

concentration due to

incomplete solubilization or

TFA salt content.

Ensure the peptide is fully

dissolved before use; the

solution should be clear and

free of particulates.[6] Be

aware that TFA salts can

contribute to the total mass of

the product, with the actual

peptide content typically being

over 80%.[2] For highly

sensitive assays, consider this
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when calculating

concentrations.

Unexpected biological effects

The peptide may have actions

distinct from the full-length

leptin protein.

Research indicates that Leptin

(116-130) can have effects that

are not mediated by the long

isoform of the leptin receptor

(OB-Rb).[8][9] For example, it

has been shown to directly

inhibit pituitary LH and FSH

secretion, an action not

observed with the native leptin

molecule in the same

experimental setup.[10][11]

Storage and Handling
Proper storage and handling are critical to maintain the integrity and activity of the Leptin (116-
130) peptide.

Storage of Lyophilized Peptide
Condition Temperature Duration

Shipped Ambient temperature Short-term

Long-term storage -20°C or below Up to 1 year

Store the lyophilized peptide in a desiccated environment.
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Parameter Recommendation

Recommended Solvent Sterile water or aqueous buffers (e.g., PBS)

Reconstitution Procedure

1. Allow the lyophilized peptide to warm to room

temperature before opening the vial. 2. Add the

desired volume of solvent to the vial. 3. Gently

vortex or sonicate to ensure complete

dissolution.

Storage of Stock Solutions
Aliquot and store at -80°C. Avoid repeated

freeze-thaw cycles.

Short-term Storage

Can be stored at 4°C for a few days, but long-

term storage at this temperature is not

recommended.

Experimental Protocols
In Vitro Pituitary and Testicular Incubation
This protocol is adapted from studies investigating the direct effects of Leptin (116-130) on

pituitary and testicular hormone secretion.[10]

Tissue Preparation:

Adult male rat hemi-pituitaries and testicular tissue are collected and prepared for

incubation.

Incubation:

Tissues are incubated in appropriate culture medium (e.g., Medium 199) in a controlled

environment (e.g., 37°C, 95% O2/5% CO2).

Leptin (116-130) is added to the incubation medium at various concentrations (e.g., 10⁻⁹

to 10⁻⁵ M).

Control groups are incubated without the peptide.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10754484/
https://www.benchchem.com/product/b12418393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hormone Measurement:

After the incubation period, the medium is collected.

Concentrations of hormones such as Luteinizing Hormone (LH), Follicle-Stimulating

Hormone (FSH), and testosterone are measured using appropriate immunoassays.

In Vivo Administration in Mice
This protocol is based on studies evaluating the effects of Leptin (116-130) on body weight

and food intake in mice.[2][4]

Animal Model:

Female ob/ob mice, which lack endogenously circulating active leptin, are often used.

Peptide Preparation:

Leptin (116-130) is dissolved in a sterile vehicle (e.g., saline).

Administration:

The peptide solution is administered daily via intraperitoneal (i.p.) injection at a specified

dose (e.g., 1 mg per mouse).

Control animals receive injections of the vehicle alone.

Data Collection:

Body weight and food intake are measured daily for the duration of the study (e.g., 28

days).

Data Analysis:

Changes in body weight and food intake are compared between the peptide-treated and

control groups.
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Caption: Overview of major signaling pathways activated by the leptin receptor.

Experimental Workflow: In Vivo Peptide Administration
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Caption: Workflow for in vivo studies of Leptin (116-130) in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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